Cas no 67640-29-3 (Benzenemethanol,3-chloro-2,4,5,6-tetrafluoro-)

• Product Name: Benzenemethanol,3-chloro-2,4,5,6-tetrafluoro-
• CAS No: 67640-29-3
• MF: C₇H₃ClF₄O
• MW: 214.544735193253
• CID: 502318
• PubChem ID: 17750854
• Update Time: 2025-04-19

Benzenemethanol,3-chloro-2,4,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3-chloro-2,4,5,6-tetrafluoro-
• (3-Chloro-2,4,5,6-tetrafluorophenyl)methanol
• 3-CHLORO-2,4,5,6-TETRAFLUOROBENZYLALCOHOL
• 2,4,5,6-Tetrafluor-3-chlor-benzylalkohol
• AG-G-56032
• AGN-PC-01LRI0
• C141
• CTK5C6468
• FT-0615302
• KB-30806
• 67640-29-3
• DTXSID90590723

• Inchi： 1S/C7H3ClF4O/c8-3-4(9)2(1-13)5(10)7(12)6(3)11/h13H,1H2
• InChI Key： NVCPZBVRLBQWDL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C(CO)=C1F)F)F)F

Computed Properties

• Exact Mass: 213.98089
• Monoisotopic Mass: 213.9808551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols